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Compound of Interest

Compound Name: Cspd

Cat. No.: B120835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of CSPD (Disodium 3-(4-methoxyspiro{1,2-

dioxetane-3,2'-(5'-chloro)tricyclo[3.3.1.1³,⁷]decan}-4-yl)phenyl phosphate), a widely used

chemiluminescent substrate for the detection of alkaline phosphatase (AP) in a variety of

immunoassays. Its high sensitivity and prolonged signal duration make it a valuable tool in

Western blotting, ELISA, and other membrane-based and solution assays.

Core Principles and Mechanism of Action
CSPD is a 1,2-dioxetane-based substrate. The fundamental principle behind its function lies in

an enzyme-triggered chemical reaction that produces light. Alkaline phosphatase enzymatically

dephosphorylates the CSPD molecule. This dephosphorylation event renders the molecule

unstable, causing it to decompose. The decomposition of the resulting dioxetane anion

intermediate generates a prolonged "glow" of light with a maximum emission wavelength of

approximately 477 nm. This sustained light emission allows for the convenient detection of the

signal using various imaging systems, including X-ray film and CCD-based imagers.[1]

To enhance the light output and sensitivity of the assay, CSPD is often used in conjunction with

enhancers. These enhancers, such as Sapphire-II™ or Emerald-II™, can increase the

quantum yield of the chemiluminescent reaction, leading to a stronger and more sustained

signal.[1][2] For instance, the use of CDP-Star® substrate, a close analog of CSPD, with

Sapphire-II™ or Emerald-II™ enhancers can result in a nearly five-fold increase in signal

intensity compared to CSPD with an enhancer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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